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Compound of Interest

Compound Name: 4,4'-Di(4-pyridyl)biphenyl

Cat. No.: B1316066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4'-Di(4-pyridyl)biphenyl is a rigid, nitrogen-containing aromatic compound that has garnered

significant interest in the fields of materials science and supramolecular chemistry. Its linear

structure, featuring a central biphenyl core flanked by two pyridyl rings, makes it an excellent

building block for the construction of extended molecular architectures. This guide provides a

comprehensive overview of its synonyms, chemical properties, synthesis, and a discussion of

its relevance, or lack thereof, in the context of drug development and biological signaling.

Nomenclature and Synonyms
The systematic naming and various synonyms for 4,4'-Di(4-pyridyl)biphenyl are crucial for

accurate identification in literature and chemical databases.
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Preferred Name 4,4'-Di(4-pyridyl)biphenyl

IUPAC Name 4-[4-(4-pyridin-4-ylphenyl)phenyl]pyridine

CAS Number 319430-87-0

Synonyms 4,4'-Bis(4-pyridyl)biphenyl

4,4'-di(pyridin-4-yl)-1,1'-biphenyl

Pyridine, 4,4'-[1,1'-biphenyl]-4,4'-diylbis-

4,4'-(4,4'-Biphenyldiyl)dipyridine

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of 4,4'-Di(4-
pyridyl)biphenyl is presented below. This data is essential for its handling, characterization,

and application in experimental settings.

Property Value Reference

Molecular Formula C22H16N2 [1]

Molecular Weight 308.38 g/mol [2]

Melting Point 308 °C [2]

Boiling Point (Predicted) 533.0 ± 35.0 °C

Density (Predicted) 1.134 ± 0.06 g/cm³

pKa (Predicted) 5.63 ± 0.10

LogP (Predicted) 5.47760

Solubility
Insoluble in water; soluble in

some organic solvents.

Note: Predicted values are computationally derived and should be confirmed experimentally.

Synthesis and Experimental Protocols
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The primary synthetic route to 4,4'-Di(4-pyridyl)biphenyl is the Suzuki-Miyaura cross-coupling

reaction. This palladium-catalyzed reaction forms a carbon-carbon bond between an

organoboron compound and an organohalide.

General Synthetic Scheme
The synthesis typically involves the coupling of 4,4'-dibromobiphenyl with a 4-pyridylboronic

acid derivative, or conversely, the coupling of a biphenyl-4,4'-diboronic acid derivative with a 4-

halopyridine.

Reactants

Reaction Conditions
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Solvent (e.g., Toluene, DMF, Water) 4,4'-Di(4-pyridyl)biphenyl
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Caption: General workflow for the synthesis of 4,4'-Di(4-pyridyl)biphenyl.
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Detailed Experimental Protocol (Representative)
This protocol is a representative example based on general procedures for Suzuki-Miyaura

couplings of similar compounds.[3][4] Optimization of reaction conditions may be necessary.

Materials:

4,4'-Dibromobiphenyl

4-Pyridylboronic acid

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4]

Potassium carbonate (K2CO3)

Toluene

Ethanol

Water (degassed)

Anhydrous magnesium sulfate (MgSO4)

Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

In a round-bottom flask, dissolve 4,4'-dibromobiphenyl (1.0 eq) and 4-pyridylboronic acid (2.2

eq) in a mixture of toluene and ethanol (e.g., 3:1 v/v).

Add an aqueous solution of potassium carbonate (2 M, 4.0 eq).

Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 20-30 minutes.

Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05 eq), to the

reaction mixture under the inert atmosphere.

Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by

thin-layer chromatography (TLC).
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Upon completion, cool the reaction mixture to room temperature.

Separate the organic layer and wash it with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a gradient of ethyl acetate in hexanes) to afford 4,4'-Di(4-pyridyl)biphenyl as

a solid.

Characterization
The identity and purity of the synthesized 4,4'-Di(4-pyridyl)biphenyl should be confirmed by

standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR to confirm the

chemical structure.

Mass Spectrometry (MS): To verify the molecular weight.

Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

Melting Point Analysis: To assess purity.

Applications in Materials Science
The primary application of 4,4'-Di(4-pyridyl)biphenyl is as a linear, ditopic organic linker in the

construction of Metal-Organic Frameworks (MOFs) and coordination polymers.[5] The nitrogen

atoms on the pyridyl groups act as coordination sites for metal ions, leading to the formation of

extended, porous structures with potential applications in gas storage, catalysis, and sensing.

Relevance to Drug Development and Biological
Signaling
A thorough review of the scientific literature reveals a significant lack of studies on the direct

biological activity or pharmacological profile of 4,4'-Di(4-pyridyl)biphenyl. While the broader
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class of bipyridine and pyridine-containing compounds has been extensively explored in

medicinal chemistry, this specific molecule does not appear to be a focus of drug discovery

efforts.[6][7][8]

No Reported Biological Activity: There are no significant reports of 4,4'-Di(4-
pyridyl)biphenyl being investigated as an active pharmaceutical ingredient or showing

notable cytotoxicity, anticancer, or other therapeutic activities.[9]

No Known Signaling Pathway Involvement: The compound is not known to modulate any

specific biological signaling pathways.

Focus on Related, More Functionalized Derivatives: Research into the biological activity of

biphenyl-pyridyl scaffolds is typically focused on more functionalized derivatives. For

instance, studies have shown that iodinated 4,4'-bipyridines exhibit antiproliferative activity

against melanoma cell lines.[8] Other research has explored different biphenyl-pyridine cores

as inhibitors of protein-protein interactions, such as the PD-1/PD-L1 pathway in cancer

immunotherapy. However, these molecules have different substitution patterns and functional

groups compared to 4,4'-Di(4-pyridyl)biphenyl.

The lack of reported biological activity for 4,4'-Di(4-pyridyl)biphenyl suggests that its

physicochemical properties may not be optimal for interaction with biological targets. Its rigid,

planar structure and relatively low solubility in aqueous media may limit its bioavailability and

ability to bind to protein active sites.
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Caption: Logical relationship of 4,4'-Di(4-pyridyl)biphenyl's application areas.

Conclusion
4,4'-Di(4-pyridyl)biphenyl is a well-characterized organic compound with a straightforward

synthesis via Suzuki-Miyaura coupling. Its primary utility lies in the realm of materials science,

where its rigid, linear geometry makes it a valuable component for the construction of

crystalline, porous materials. For professionals in drug development, it is important to note the

current absence of significant published data on the biological activity or pharmacological

relevance of this specific molecule. While the broader bipyridine scaffold is of considerable

interest in medicinal chemistry, future research would be required to determine if 4,4'-Di(4-
pyridyl)biphenyl or its derivatives could have any therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4,4'-Di(4-pyridyl)biphenyl | C22H16N2 | CID 15522155 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]

3. CN102351620A - Method for preparing biphenyl compound through catalyzing Suzuki
coupling reaction by nanometer palladium catalyst - Google Patents [patents.google.com]

4. mdpi.com [mdpi.com]

5. researchgate.net [researchgate.net]

6. Source, Synthesis, and Biological Evaluation of Natural Occurring 2,2'-Bipyridines -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. Toxicity of dipyridyl compounds and related compounds - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Iodinated 4,4'-Bipyridines with Antiproliferative Activity Against Melanoma Cell Lines -
PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1316066?utm_src=pdf-body
https://www.benchchem.com/product/b1316066?utm_src=pdf-body
https://www.benchchem.com/product/b1316066?utm_src=pdf-body
https://www.benchchem.com/product/b1316066?utm_src=pdf-body
https://www.benchchem.com/product/b1316066?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Di_4-pyridyl_biphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Di_4-pyridyl_biphenyl
https://www.echemi.com/produce/pr2504235241-4-4-dipyridin-4-yl-1-1-biphenyl.html
https://patents.google.com/patent/CN102351620A/en
https://patents.google.com/patent/CN102351620A/en
https://www.mdpi.com/2073-4344/7/3/76
https://www.researchgate.net/publication/377681374_Recent_Progress_on_the_Synthesis_of_Bipyridine_Derivatives
https://pubmed.ncbi.nlm.nih.gov/37996963/
https://pubmed.ncbi.nlm.nih.gov/37996963/
https://pubmed.ncbi.nlm.nih.gov/15560568/
https://pubmed.ncbi.nlm.nih.gov/15560568/
https://pubmed.ncbi.nlm.nih.gov/38489502/
https://pubmed.ncbi.nlm.nih.gov/38489502/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Cytotoxicity of Pd( ii ) and Pt( ii ) complexes of 2′,6′-di(thiazol-2-yl)-2,4′-bipyridine: insights
into the mode of cell death and cell cycle arrest ... - RSC Advances (RSC Publishing)
DOI:10.1039/D5RA00647C [pubs.rsc.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 4,4'-Di(4-
pyridyl)biphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316066#synonyms-for-4-4-di-4-pyridyl-biphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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